Cas no 131766-70-6 (4-methyl-2-(2-methylprop-1-enyl)tetrahydropyran-4-ol)

• Product Name: 4-methyl-2-(2-methylprop-1-enyl)tetrahydropyran-4-ol
• CAS No: 131766-70-6
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 1229089
• PubChem ID: 58535189
• Update Time: 2025-04-20

4-methyl-2-(2-methylprop-1-enyl)tetrahydropyran-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(2-methylprop-1-enyl)tetrahydropyran-4-ol
• 2H-pyran-<wbr>
• 4-Methyl-2-(2-methylprop-1-en-1-yl)tetrahydro-2H-pyran-4-ol
• LogP
• 131766-70-6
• SCHEMBL12021591
• DTXSID301185646
• Tetrahydro-4-methyl-2-(2-methyl-1-propen-1-yl)-2H-pyran-4-ol

• Inchi： 1S/C10H18O2/c1-8(2)6-9-7-10(3,11)4-5-12-9/h6,9,11H,4-5,7H2,1-3H3
• InChI Key： OUIIZXMXNQSKBC-UHFFFAOYSA-N
• SMILES： O1CCC(C)(CC1/C=C(\C)/C)O

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.031
• Boiling Point: 254.6°C at 760 mmHg
• Flash Point: 98°C
• Refractive Index: 1.531
• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes